(2R,3S)-Benzyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate

• IUPAC Name: benzyl (2R,3S)-6-oxo-2,3-diphenylmorpholine-4-carboxylate
• InChI: InChI=1S/C24H21NO4/c26-21-16-25(24(27)28-17-18-10-4-1-5-11-18)22(19-12-6-2-7-13-19)23(29-21)20-14-8-3-9-15-20/h1-15,22-23H,16-17H2/t22-,23+/m0/s1
• InChI Key: HECRUWTZAMPQOS-XZOQPEGZSA-N
• Canonical SMILES: C1C(=O)OC(C(N1C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1C(=O)O[C@@H]([C@@H](N1C(=O)OCC2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H21NO4
• DSSTOX Substance ID: DTXSID10359677
• Molecular Weight: 387.4 g/mol
• CAS RN: 100516-54-9

Description

(2R,3S)-Benzyl 6-oxo-2,3-diphenylmorpholine-4-carboxylate, also known as B6ODPMC, is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. B6ODPMC is a chiral compound, meaning it has two non-superimposable mirror images, and is composed of a benzyl group and a morpholine ring. B6ODPMC has been extensively studied for its potential applications in the synthesis of various compounds, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Scientific Research Applications

Synthesis and Chemical Applications

• Enantioselective Synthesis : This compound has been utilized in the enantioselective synthesis of various amino acids and peptides. For instance, Chauhan (2009) demonstrated its use in the synthesis of (L)-Fmoc-α-Me-Lys(Boc)-OH via diastereoselective alkylation, highlighting its role in creating specific enantiomers of amino acids (Chauhan, 2009).

• Williams Glycine Template : Nieuwendijk et al. (1995) reported its preparation in enantiomerically pure form for the Williams glycine template, a significant process in amino acid synthesis (Nieuwendijk et al., 1995).

• Intermediate in CCR2 Antagonists Synthesis : Campbell et al. (2009) described its role in synthesizing benzyl 4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, a key intermediate for potent CCR2 antagonists (Campbell et al., 2009).

Biotechnological Applications

• Microbiological Production : Aurich et al. (2012) discussed the biotechnological preparation of related oxo-carboxylic acids and their utilization as new building blocks in organic synthesis, indicating the potential of similar compounds in "green" chemistry applications (Aurich et al., 2012).

Polymer Science and Material Chemistry

• Polymer Synthesis : Ueda et al. (1987) found applications of similar oxo-carboxylates in the synthesis of polyamides, highlighting their role in creating novel polymer materials (Ueda et al., 1987).

• Hyperbranched Polyamides : Baek et al. (2003) utilized related compounds in the synthesis of hyperbranched aromatic polyamides, indicating the versatility of such compounds in advanced material synthesis (Baek et al., 2003).

Organic and Medicinal Chemistry

• Nonclassical Antifolates Synthesis : Gangjee et al. (1988) employed related compounds in the synthesis of pyrrolo annulated pyrido[2,3‐D]pyrimidine, a potential nonclassical antifolate, underscoring its application in medicinal chemistry (Gangjee et al., 1988).

• Photocarboxylation in Drug Synthesis : Meng et al. (2019) discussed the use of similar compounds in the photocarboxylation of benzylic C–H bonds, a method significant in synthesizing various drugs (Meng et al., 2019).